Cethexonium bromide

Specification

• CAS No.: 1794-74-7
• Molecular Formula: C24H50BrNO
• Molecular Weight: 448.6 g/mol
• IUPAC Name: hexadecyl-(2-hydroxycyclohexyl)-dimethylazanium;bromide
• Standard InChI: InChI=1S/C24H50NO.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-25(2,3)23-20-17-18-21-24(23)26;/h23-24,26H,4-22H2,1-3H3;1H/q+1;/p-1
• Standard InChI Key: MFLMYFVIROLIRS-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCCCCCC[N+](C)(C)C1CCCCC1O.[Br-]
• Canonical SMILES: CCCCCCCCCCCCCCCC[N+](C)(C)C1CCCCC1O.[Br-]

Introduction

Physical and Chemical Properties

Basic Physical Properties

Cetrimonium bromide appears as a solid at room temperature with a distinctive physicochemical profile. The compound has a molecular weight of 364.456 (average) or 363.250063 (monoisotopic). Its melting/freezing point ranges between 248-251°C (478-484°F), indicating high thermal stability. The flash point, measured using the Closed Cup method, is approximately 244°C (471°F), suggesting low flammability under normal conditions. These physical characteristics make cetrimonium bromide suitable for various formulation processes and applications requiring thermal stability.

Solubility and Partition Behavior

The compound exhibits complex solubility characteristics. It has a water solubility of 100 g/l according to safety data, though predicted water solubility is much lower at 1.41e-05 mg/mL according to ALOGPS calculations. This discrepancy likely reflects the compound's behavior in different conditions or calculation methods. The partition coefficient (log Pow) is 3.18, indicating moderate lipophilicity. Additional predicted properties include a logP of 1.92 (ALOGPS) or 2.69 (Chemaxon), and a logS of -7.4. These solubility parameters influence the compound's bioavailability and membrane interactions, critical for its antimicrobial activity.

Spectroscopic and Analytical Properties

Cetrimonium bromide lacks chromophores required for UV detection, presenting challenges for standard analytical methods. This characteristic necessitates alternative detection approaches such as mass spectrometry for quality and purity assessment. Mass spectrometry data shows that cetrimonium bromide has a specific mass of 284.3 Da (corresponding to the cationic portion). This property is leveraged in analytical methods such as UPLC-MS for raw material quality assessment.

Analytical Methods and Quality Assessment

Mass Spectrometry Applications

Mass spectrometry has proven valuable for analyzing cetrimonium bromide, particularly due to its lack of UV-detectable chromophores. UPLC coupled with mass detection offers significant advantages for quality and purity assessment of pharmaceutical-grade cetrimonium bromide. The ACQUITY QDa Detector enables rapid confirmation of peak identity through mass detection, with cetrimonium bromide showing a characteristic mass of 284.3 (±0.2) Da. This analytical approach allows for thorough evaluation of potential contaminants and verification of raw material quality.

Method Validation and Performance

Analytical methods for cetrimonium bromide have demonstrated excellent performance characteristics. The UPLC method verification shows retention times and area repeatability well within USP specifications of less than 2.0% RSD when processed using SIR scanning mode at 284.3 Da. Linearity evaluations across concentrations ranging from 0.1 to 3 μg/mL yielded acceptable results with a correlation coefficient (R²) ≥0.9969. Furthermore, the percent deviation of calculated concentrations remained below 10% for most standards, with only one exception showing less than 18.0% deviation. These validation parameters confirm the reliability of the analytical methods for quality control purposes.

Biological Activities and Mechanisms

Antimicrobial Properties

Cetrimonium bromide functions as an antiseptic agent effective against bacteria and fungi. Its antimicrobial mechanism involves disruption of membrane permeability, causing leakage of essential cell constituents and ultimately leading to cell death. This membrane-disrupting activity places cetrimonium bromide in the same functional category as other quaternary ammonium compounds used as preservatives in pharmaceutical and personal care products. The broad-spectrum antimicrobial activity makes it valuable for various antiseptic applications.

Anti-cancer Activity and Cellular Mechanisms

Recent research has revealed that cetrimonium bromide exhibits notable anti-cancer properties, particularly against hepatocellular carcinoma cells. Studies demonstrate that it inhibits cellular mobility and invasiveness of human hepatic adenocarcinoma in SK-HEP-1 cells. The compound alters mesenchymal spindle-like morphology of cancer cells and exhibits dose-dependent inhibitory effects on migration and invasion.

At the molecular level, cetrimonium bromide reduces protein levels of matrix metalloproteinases (MMP-2, MMP-9) and several proteins involved in epithelial-mesenchymal transition (EMT) including snail, slug, twist, vimentin, fibronectin, and N-cadherin. Additionally, it inhibits both canonical transforming growth factor-β (TGF-β) signaling through reducing SMADs and non-canonical TGF-β signaling pathways including MAPK pathways (ERK1/2, p38 MAPK, JNK) and PI3K. These findings suggest potential therapeutic applications beyond its traditional antiseptic role.

Applications in Materials Science

Nanoparticle Synthesis

Cetrimonium bromide has valuable applications in materials science, particularly as a stabilizing agent in nanoparticle synthesis. Researchers have successfully used CTAB to stabilize Zn1+xSnO3+x (0 ≤ x ≤1) nano-crystallites through a cost-effective wet chemistry route. This approach yields crystallites with an aspect ratio of approximately 2, with specific dimensions varying based on composition: 24 nm length and 13 nm thickness for ZnSnO3, and 47 nm length and 22 nm thickness for Zn2SnO4. The CTAB-stabilized nanoparticles exhibit distinctive properties including direct bandgap values of 4.21 eV for ZnSnO3 and 4.12 eV for Zn2SnO4.

Electrical and Dielectric Properties

The CTAB-stabilized zinc stannate nanoparticles demonstrate interesting electrical properties. At room temperature (at 10 kHz), the ac conductivity values for ZnSnO3 and Zn2SnO4 are 8.02 × 10⁻⁸ Ω⁻¹ cm⁻¹ and 6.77 × 10⁻⁸ Ω⁻¹ cm⁻¹, respectively. The relative permittivity increases with temperature, with room temperature values of 14.24 for ZnSnO3 and 25.22 for Zn2SnO4. Both materials exhibit low loss tangent values up to 300 K, specifically 0.89 for ZnSnO3 and 0.72 for Zn2SnO4 at room temperature. These properties make the CTAB-stabilized nanoparticles potentially useful for electronic applications, including photovoltaics.

Pharmaceutical Applications

Preservative Systems

Cetrimonium bromide, like other quaternary ammonium compounds, finds application in pharmaceutical preservative systems. When used as a preservative, its concentration and combination with other agents significantly impact antimicrobial effectiveness. For instance, in one documented case, despite being present at a relatively high concentration (0.1% w/v) in an anti-histamine formulation alongside boric acid/borax, EDTA, and PVP, it showed inadequate effectiveness against Pseudomonas aeruginosa. This highlights the importance of formulation considerations when employing cetrimonium bromide as a preservative.

Quality Control in Pharmaceutical Raw Materials

Quality control of cetrimonium bromide as a pharmaceutical raw material is crucial for ensuring product safety and efficacy. UPLC-MS methodology has been demonstrated as an effective approach for assessing the quality and purity of cetrimonium bromide from different suppliers. This analytical approach enables confirmation of peak identity and purity through mass detection, with particular focus on the presence of the characteristic mass of 284.3 Da corresponding to the cetrimonium cation. The implementation of such robust analytical methods ensures consistent quality of pharmaceutical ingredients containing this compound.